Cas no 23205-67-6 (8-Fluoroadenosine)

• Product Name: 8-Fluoroadenosine
• CAS No: 23205-67-6
• MF: C₁₀H₁₂FN₅O₄
• MW: 285.231784820557
• CID: 288217
• PubChem ID: 10934996
• Update Time: 2025-07-02

8-Fluoroadenosine Chemical and Physical Properties

Names and Identifiers

• Adenosine, 8-fluoro-
• 8-FLUOROADENOSINE
• 8-fluoro-adenosine
• 23205-67-6
• (2R,3R,4S,5R)-2-(6-amino-8-fluoro-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• (2R,3R,4S,5R)-2-(6-Amino-8-fluoro-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• SCHEMBL1422463
• (2R,3R,4S,5R)-2-(6-AMINO-8-FLUOROPURIN-9-YL)-5-(HYDROXYMETHYL)OXOLANE-3,4-DIOL
• 8-Fluoroadenosine

• Inchi： 1S/C10H12FN5O4/c11-10-15-4-7(12)13-2-14-8(4)16(10)9-6(19)5(18)3(1-17)20-9/h2-3,5-6,9,17-19H,1H2,(H2,12,13,14)/t3-,5-,6-,9-/m1/s1
• InChI Key： MKDZZAHOSKFCEJ-UUOKFMHZSA-N
• SMILES： FC1=NC2C(N)=NC=NC=2N1[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O

Computed Properties

• Exact Mass: 285.08700
• Monoisotopic Mass: 285.087332
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 140

Experimental Properties

• Density: 2.17
• Boiling Point: 696.5°Cat760mmHg
• Flash Point: 375°C
• Refractive Index: 1.876
• PSA: 139.54000
• LogP: -1.25970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides

Additional information on 8-Fluoroadenosine

Recent Advances in the Study of 8-Fluoroadenosine (CAS: 23205-67-6) and Its Applications in Chemical Biology and Medicine

8-Fluoroadenosine (CAS: 23205-67-6), a fluorinated analog of adenosine, has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This modified nucleoside exhibits unique biochemical properties, making it a valuable tool for studying nucleotide metabolism, RNA function, and as a potential therapeutic agent. Recent studies have explored its mechanisms of action, synthetic pathways, and therapeutic potential, particularly in the context of antiviral and anticancer research.

One of the key areas of interest is the role of 8-Fluoroadenosine in modulating RNA structure and function. Fluorination at the 8-position of adenosine introduces steric and electronic effects that can alter base-pairing interactions and RNA folding. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 8-Fluoroadenosine can selectively inhibit the replication of certain RNA viruses by disrupting viral RNA synthesis. This finding highlights its potential as a broad-spectrum antiviral agent, particularly against emerging RNA viruses.

In addition to its antiviral properties, 8-Fluoroadenosine has shown promise in cancer research. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters revealed that 8-Fluoroadenosine exhibits cytotoxic effects against several cancer cell lines, including leukemia and solid tumors. The compound appears to induce apoptosis by interfering with cellular nucleotide pools and disrupting DNA synthesis. Researchers are now investigating its synergy with existing chemotherapeutic agents to enhance efficacy and reduce resistance.

The synthesis and scalable production of 8-Fluoroadenosine have also seen advancements. A 2022 paper in Organic Process Research & Development detailed an improved synthetic route that increases yield and reduces byproducts, making it more feasible for large-scale applications. This progress is critical for both research and potential clinical use, as it addresses previous challenges related to cost and availability.

Despite these promising developments, challenges remain in the clinical translation of 8-Fluoroadenosine. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating further optimization of its formulation or delivery methods. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to improve its stability and bioavailability.

In conclusion, 8-Fluoroadenosine (CAS: 23205-67-6) represents a versatile molecule with significant potential in chemical biology and medicine. Its unique properties and mechanisms of action make it a compelling candidate for antiviral and anticancer therapies. Continued research into its synthesis, mechanism, and delivery will be essential to unlock its full therapeutic potential and move it closer to clinical application.